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Compound of Interest

Compound Name:
Ethyl 5-methyloxazole-2-

carboxylate

Cat. No.: B1343871 Get Quote

An In-Depth Technical Guide to Ethyl 5-
methyloxazole-2-carboxylate
Abstract
This guide provides a comprehensive technical overview of Ethyl 5-methyloxazole-2-
carboxylate (CAS No. 33123-68-1), a heterocyclic compound of significant interest to the

pharmaceutical and chemical synthesis industries. The oxazole ring system is a "privileged

structure" in medicinal chemistry, frequently appearing in compounds with a wide spectrum of

pharmacological activities.[1] This document delineates the core chemical identity,

physicochemical properties, safety protocols, and synthetic utility of this valuable chemical

building block. The insights herein are curated for researchers, chemists, and drug

development professionals who require a deep, application-oriented understanding of this

molecule.

Core Chemical Identity
The foundational step in utilizing any chemical intermediate is a precise understanding of its

structure and identity. Ethyl 5-methyloxazole-2-carboxylate is a disubstituted oxazole,

featuring a methyl group at the 5-position and an ethyl carboxylate group at the 2-position. This

specific arrangement of functional groups dictates its reactivity and potential applications.
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Ethyl 5-methyloxazole-2-carboxylate

Hydrolysis (e.g., LiOH, H₂O) Reduction (e.g., LiAlH₄)

5-Methyl-oxazole-2-carboxylic Acid

Amide Coupling (e.g., HATU, Amine)

Biologically Active Amides

(5-Methyl-oxazol-2-yl)methanol
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Preparation

Handling

Post-Handling

Read SDS

Don PPE
(Goggles, Gloves, Coat)

Verify Fume Hood
& Safety Equipment

Work Inside Fume Hood

Securely Seal Container Dispose of Waste
(Approved Methods)

Decontaminate Workspace
& Wash Hands

Store at 2-8°C
(Locked Cabinet)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/zh/product/b1343871
https://www.benchchem.com/product/b1343871#ethyl-5-methyloxazole-2-carboxylate-fundamental-chemical-properties
https://www.benchchem.com/product/b1343871#ethyl-5-methyloxazole-2-carboxylate-fundamental-chemical-properties
https://www.benchchem.com/product/b1343871#ethyl-5-methyloxazole-2-carboxylate-fundamental-chemical-properties
https://www.benchchem.com/product/b1343871#ethyl-5-methyloxazole-2-carboxylate-fundamental-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1343871?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

